N-(4-chlorophenyl)-2-((4-(4-methyl-2-phenylthiazol-5-yl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[4-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H17ClN4O2S2/c1-13-20(31-21(24-13)14-5-3-2-4-6-14)17-11-18(28)27-22(26-17)30-12-19(29)25-16-9-7-15(23)8-10-16/h2-11H,12H2,1H3,(H,25,29)(H,26,27,28)
• InChI Key: CAAZJNFXSMLWCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C3=CC(=O)NC(=N3)SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C22H17ClN4O2S2
• Molecular Weight: 469.0 g/mol

Description

N-(4-chlorophenyl)-2-((4-(4-methyl-2-phenylthiazol-5-yl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H17ClN4O2S2 and its molecular weight is 468.97. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-2-((4-(4-methyl-2-phenylthiazol-5-yl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-2-((4-(4-methyl-2-phenylthiazol-5-yl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Anticancer Activities

Several studies have synthesized compounds with structural similarities, focusing on their antibacterial and anticancer activities. For example, compounds with variations in the thiazole and pyrimidine moieties have been evaluated for their effectiveness against various bacterial strains and cancer cell lines. The synthesis of these compounds involves complex chemical reactions, aiming to explore their potential therapeutic applications (Desai et al., 2008), (Evren et al., 2019).

Antitumor Activity

Research into the antitumor activity of thiazole derivatives indicates a promising area of study. For instance, certain compounds have demonstrated significant selectivity and efficacy against human lung adenocarcinoma cells, highlighting the potential of thiazole-based structures in cancer treatment (Evren et al., 2019), (Yurttaş et al., 2015).

Synthesis and Structural Analysis

The synthesis of novel compounds often leads to the discovery of materials with potential industrial and pharmaceutical applications. Studies on the synthesis of thiazolidinone and acetidinone derivatives, for example, provide a framework for understanding the chemical properties and potential uses of such compounds, including their antimicrobial activity (Mistry et al., 2009).

Molecular Docking and Activity Prediction

Molecular docking studies of related compounds can predict interactions with biological targets, offering insights into their potential as therapeutic agents. Such research is crucial for the design and development of new drugs with improved efficacy and selectivity (Riaz et al., 2020).